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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylnicotinamide

Cat. No.: B1296418 Get Quote

An In-depth Technical Guide to 2,6-Dichloro-4-
methylnicotinamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2,6-Dichloro-4-methylnicotinamide. The information is curated for researchers,

scientists, and professionals in the field of drug development.

Core Chemical Properties
2,6-Dichloro-4-methylnicotinamide is a substituted pyridine derivative. The presence of two

chlorine atoms and a methyl group on the pyridine ring, along with the nicotinamide functional

group, imparts specific chemical characteristics to the molecule. A summary of its key physical

and chemical properties is presented below.
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Property Value Source(s)

CAS Number 38841-54-2 [1]

Molecular Formula C₇H₆Cl₂N₂O [1]

Molecular Weight 205.04 g/mol [1]

Melting Point 170-171 °C N/A

Boiling Point
129-132 °C (at 7 mmHg) 299.8

°C (at 760 mmHg)
N/A

Density 1.448 g/cm³ N/A

Appearance Crystalline solid N/A

Purity Typically available at ≥96% [1]

Chemical Structure
The chemical structure of 2,6-Dichloro-4-methylnicotinamide consists of a pyridine ring

substituted at positions 2 and 6 with chlorine atoms, at position 4 with a methyl group, and at

position 3 with a carboxamide group.

Systematic IUPAC Name: 2,6-dichloro-4-methylpyridine-3-carboxamide

Structural Identifiers:

Identifier Type Value

SMILES CC1=CC(=C(C(=N1)Cl)Cl)C(=O)N

InChI
InChI=1S/C7H6Cl2N2O/c1-3-2-4(8)11-

6(9)5(3)7(10)12/h2H,1H3,(H2,10,12)

Experimental Data and Protocols
Synthesis
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While a specific, detailed experimental protocol for the synthesis of 2,6-Dichloro-4-
methylnicotinamide is not readily available in the public domain, a general synthetic approach

can be inferred from the preparation of structurally related compounds, such as other

chlorinated nicotinamides and nicotinonitriles. A plausible synthetic route would involve the

chlorination of a suitable precursor.

A general workflow for a potential synthesis is outlined below:

General Synthetic Workflow for 2,6-Dichloro-4-methylnicotinamide

Starting Material
(e.g., 4-methyl-2,6-dihydroxynicotinamide)

Chlorination
(e.g., with POCl₃ or PCl₅)

Reagents

Aqueous Work-up
(Quenching and Extraction)

Reaction Mixture

Purification
(e.g., Recrystallization or Chromatography)

Crude Product

Final Product
(2,6-Dichloro-4-methylnicotinamide)

Purified Product
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Caption: A potential synthetic workflow for 2,6-Dichloro-4-methylnicotinamide.

Note on Experimental Protocols: Detailed experimental procedures, including specific reaction

conditions, stoichiometry, purification methods, and analytical characterization for 2,6-Dichloro-

4-methylnicotinamide, would require access to proprietary industrial synthesis literature or

dedicated laboratory development.

Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific literature and databases did not yield

any specific information regarding the biological activity, mechanism of action, or associated

signaling pathways for 2,6-Dichloro-4-methylnicotinamide. While one commercial supplier

classifies the compound as a "Protein Degrader Building Block," this is a broad categorization

and does not provide specific biological targets or pathways.[1]

Due to the lack of available data on its biological effects, it is not possible to provide diagrams

of signaling pathways or experimental workflows related to its biological function at this time.

Further research and screening are required to elucidate any potential biological roles of this

compound.

Safety Information
Safety data sheets (SDS) from commercial suppliers should be consulted for detailed handling

and safety information. As with any chlorinated organic compound, appropriate personal

protective equipment should be used when handling 2,6-Dichloro-4-methylnicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296418#2-6-dichloro-4-methylnicotinamide-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1296418#2-6-dichloro-4-methylnicotinamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1296418#2-6-dichloro-4-methylnicotinamide-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

